ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate

• IUPAC Name: ethyl 4-[2-[(4-methoxyphenyl)sulfonylamino]propanoylamino]benzoate
• InChI: InChI=1S/C19H22N2O6S/c1-4-27-19(23)14-5-7-15(8-6-14)20-18(22)13(2)21-28(24,25)17-11-9-16(26-3)10-12-17/h5-13,21H,4H2,1-3H3,(H,20,22)
• InChI Key: MCOUJDNUJIRDFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)NS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H22N2O6S
• Molecular Weight: 406.5 g/mol

Description

Ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate, also known as EMA401, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. EMA401 belongs to a class of compounds called angiotensin II type 2 receptor (AT2R) antagonists, which have been shown to have anti-inflammatory and analgesic effects.

Mechanism of Action

Ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate works by blocking the AT2R receptor, which is involved in the development of neuropathic pain. The AT2R receptor is thought to play a role in the regulation of pain and inflammation. By blocking this receptor, ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate can reduce pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate can reduce pain and inflammation in animal models of neuropathic pain. ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate has also been shown to reduce the release of inflammatory cytokines, which are involved in the development of pain and inflammation.

Advantages and Limitations for Lab Experiments

Ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. However, one limitation of ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate is that it is not very soluble in water, which can make it difficult to administer in some experiments.

Future Directions

There are several potential future directions for research on ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate. One area of interest is the development of new AT2R antagonists that are more potent and selective than ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate. Another area of research is the use of ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate in combination with other drugs to enhance its therapeutic effects. Additionally, more research is needed to fully understand the mechanism of action of ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate and its potential therapeutic applications.

Scientific Research Applications

Ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate has been the subject of numerous scientific studies due to its potential therapeutic properties. One area of research has focused on the use of ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate as a treatment for neuropathic pain. Studies have shown that ethyl 4-({N-[(4-methoxyphenyl)sulfonyl]alanyl}amino)benzoate can block the AT2R receptor, which is involved in the development of neuropathic pain.